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An In-depth Technical Guide on the Molecular Weight of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate

For researchers, scientists, and drug development professionals, a precise understanding of

the physicochemical properties of a compound is fundamental. This guide provides a detailed

breakdown of the molecular weight of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate,

a key parameter in experimental design and analysis.

Molecular Composition and Weight
The molecular formula for tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate is

C₁₀H₁₉NO₃.[1][2][3] The molecular weight is derived from the sum of the atomic weights of its

constituent atoms.

The calculation of the molecular weight is based on the atomic masses of its constituent

elements. The atomic mass of carbon is approximately 12.01 g/mol , hydrogen is about 1.008

g/mol , nitrogen is roughly 14.007 g/mol , and oxygen is approximately 15.999 g/mol .[4][5][6][7]

[8][9][10][11][12][13]

The precise molecular weight is essential for a variety of laboratory procedures, including

solution preparation, stoichiometric calculations for chemical reactions, and analytical

techniques such as mass spectrometry.
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Quantitative Data Summary
For clarity and ease of comparison, the atomic and molecular weight data are summarized in

the table below.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 10 12.011 120.11

Hydrogen H 19 1.008 19.152

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 201.266

The calculated molecular weight of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate is

201.27 g/mol .[3]

Experimental Protocols
Accurate determination and use of molecular weight are critical in various experimental

contexts. Below are generalized methodologies where this information is pivotal.

Protocol 1: Preparation of a Standard Solution
Objective: To prepare a 10 mM stock solution of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate in a suitable solvent (e.g., DMSO).

Materials:

tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate (solid)

Dimethyl sulfoxide (DMSO)

Analytical balance

Volumetric flask (e.g., 10 mL)
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Spatula and weighing paper

Pipettes

Procedure:

1. Calculate the mass of the compound required using the formula: Mass (g) = Desired

Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L *

0.01 L * 201.27 g/mol = 20.127 mg

2. Accurately weigh approximately 20.13 mg of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate using an analytical balance.

3. Transfer the weighed compound into a 10 mL volumetric flask.

4. Add a small amount of DMSO to dissolve the solid.

5. Once dissolved, add DMSO to the flask until the solution reaches the 10 mL calibration

mark.

6. Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Stoichiometric Calculation for a Coupling
Reaction

Objective: To determine the required mass of a reactant for a reaction with tert-Butyl
((1R,2R)-2-hydroxycyclopentyl)carbamate in a 1:1.2 molar ratio.

Procedure:

1. Determine the moles of tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate to be

used (e.g., 0.5 mmol).

2. Calculate the required moles of the coupling partner: Moles of Partner = 0.5 mmol * 1.2 =

0.6 mmol

3. Calculate the required mass of the coupling partner using its molecular weight.
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Visualization of Molecular Composition
The following diagram illustrates the elemental composition of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate.

Elemental Composition

tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate

Carbon (C)
10 atoms

C₁₀H₁₉NO₃

MW: 201.27 g/mol
Hydrogen (H)

19 atoms

Nitrogen (N)
1 atom

Oxygen (O)
3 atoms

Click to download full resolution via product page

Elemental makeup of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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